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Cat. No.: S752006

Get Quote

Technical Profile of 3-Fluoro-DL-Valine

The following table summarizes the key chemical and physical properties of 3-Fluoro-DL-valine gathered

from the search results:

Property Category Details

CAS Number 43163-94-6 [1] [2] [3]

Molecular Formula C5H10FNO2 [1] [3]

Molecular Weight 135.14 g/mol [1] [4] [3]

Appearance White to off-white crystalline solid or powder [1] [2] [3]

Melting Point ~210 °C (with decomposition) [1] [2] [3]

Predicted Boiling
Point

242.1 ± 25.0 °C [1]

Predicted Density 1.172 ± 0.06 g/cm³ [1]

Storage Conditions 2-8°C [1]
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Property Category Details

Biological Function Unnatural amino acid that inhibits the growth of certain bacteria; used in
peptide synthesis [4]

Sourcing and Pricing Information

For research and development purposes, here is a summary of sourcing options and pricing from various

suppliers. Please note that prices are subject to change and may vary based on quantity and purity.

Supplier
Catalog
Number

Purity Quantity
Price
(USD)

Sigma-Aldrich [1] 47581 ≥99.0% 25 mg $73.50

Usbiological [1] 276018 Information
Missing

50 mg $368.00

TRC [1] F597768 Information
Missing

100 mg $175.00

Matrix Scientific [1] 002820 95% 100 mg $103.00

Matrix Scientific [1] 002820 95% 250 mg $205.00

Thermo Scientific
[5]

L15334.MC 94% Currently not
orderable

-

Insights into Crystalline Solid Form and Complexes

While detailed protocols for obtaining the crystalline form are not available in the search results, there is

evidence of its ability to form coordination complexes with metals, which is relevant for understanding its

solid-state behavior:
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Crystal Structure in Complexes: A study reported the synthesis and crystal structure of a molecular

complex between antimony(III) fluoride and DL-valine (the non-fluorinated parent compound). In this
complex, the SbF3 groups and valine molecules form polymer chains linked by bidentate bridging

carboxylate groups from the amino acid [6]. This demonstrates the potential of valine and its
derivatives to form structured crystalline complexes.

Relevance to 3-Fluoro-DL-valine: Although the study above focuses on valine, it provides a
methodological framework. The complex was synthesized by reacting Sb(III) fluoride with DL-valine in

an aqueous solution within specific molar ratios and in the presence of hydrofluoric acid, and was
characterized using X-ray diffraction and IR spectroscopy [6]. Similar methods could be applicable for

investigating the solid-state structure of 3-Fluoro-DL-valine itself or its metal complexes.

Experimental Workflow for Characterization

Based on the information found, the following diagram outlines a general experimental workflow for

characterizing the solid form of a compound like 3-Fluoro-DL-valine, incorporating the techniques

mentioned in the search results.

Start: Compound Synthesis

Purification & Crystallization

Solid Form Analysis

Thermal Analysis (DSC/TG) Spectroscopic Analysis (IR/NMR)

Data Integration & Report
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Research Applications and Path Forward

The identified research applications for 3-Fluoro-DL-valine include:

Bacterial Growth Inhibition: It has shown activity in inhibiting the growth of certain bacteria, making
it a candidate for antimicrobial research [4].

Peptide Synthesis: As an unnatural amino acid, it is used in solution-phase peptide synthesis to
incorporate fluorine into peptides, which can alter their bioactivity, stability, and conformational

properties [2] [4].
Analytical Chemistry: While 3-Fluoro-DL-valine itself is a target for analysis, a related compound,

FDNP-Val-NH2 (a derivative of valine), is used as a chiral derivatization reagent in HPLC to separate
and detect D- and L-enantiomers of amino acids, including neuroactive ones like D-aspartate and N-

methyl-D-aspartate (NMDA) [7].

To deepen your investigation into the crystalline solid form, I suggest the following steps:

Consult Specialized Databases: Directly search crystallographic databases like the Cambridge

Structural Database (CSD) for "3-Fluoro-DL-valine" to find any existing single-crystal X-ray
diffraction data.

Experimental Characterization: If no data exists, practical characterization using techniques like
Hot-Stage Microscopy, X-Ray Powder Diffraction (XRPD), and Solid-State NMR (ssNMR) would

be necessary to fully understand the solid-form landscape, including potential polymorphs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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